3-chloro-N'-[1-(2,3-dichlorophenyl)-2,5-dioxopyrrolidin-3-yl]benzohydrazide

Specification

• Molecular Formula: C17H12Cl3N3O3
• Molecular Weight: 412.6 g/mol
• IUPAC Name: 3-chloro-N'-[1-(2,3-dichlorophenyl)-2,5-dioxopyrrolidin-3-yl]benzohydrazide
• Standard InChI: InChI=1S/C17H12Cl3N3O3/c18-10-4-1-3-9(7-10)16(25)22-21-12-8-14(24)23(17(12)26)13-6-2-5-11(19)15(13)20/h1-7,12,21H,8H2,(H,22,25)
• Standard InChI Key: FNRNOJSUKAOYSU-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N(C1=O)C2=C(C(=CC=C2)Cl)Cl)NNC(=O)C3=CC(=CC=C3)Cl

Introduction

Molecular Formula

• C15H10Cl3N3O3

Structural Features

• The compound contains:

  • A benzohydrazide core.

  • A pyrrolidine-2,5-dione (succinimide) moiety substituted at the 3-position with a dichlorophenyl group.

  • A chlorine atom attached to the benzene ring.

Key Functional Groups

• Amide group (-CONH).

• Chlorinated aromatic rings.

• Hydrazide linkage (-NH-NH2).

Synthesis

The synthesis of 3-chloro-N'-[1-(2,3-dichlorophenyl)-2,5-dioxopyrrolidin-3-yl]benzohydrazide typically involves the following steps:

• Formation of the Hydrazide Backbone:

  • Starting with benzohydrazide derivatives, the hydrazide group (-CONHNH2) is introduced through condensation reactions.

• Coupling with Pyrrolidine-2,5-dione:

  • The pyrrolidine-2,5-dione moiety is introduced via nucleophilic substitution or amidation reactions.

• Chlorination:

  • Chlorine atoms are introduced selectively using reagents like thionyl chloride or N-chlorosuccinimide.

• Final Purification:

  • The product is purified by recrystallization or chromatography techniques.

Pharmacological Significance

The structural features of this compound suggest potential activity in the following areas:

• Antimicrobial Activity:

  • Chlorinated aromatic compounds are known for their antimicrobial properties.

  • The hydrazide group may enhance binding to microbial enzymes.

• Anti-inflammatory Potential:

  • Compounds with succinimide cores have shown anti-inflammatory effects in prior studies.

• Enzyme Inhibition:

  • The dichlorophenyl group may facilitate binding to enzyme active sites, making it a candidate for enzyme inhibition studies (e.g., COX or LOX pathways).

Molecular Docking Studies

In silico studies could predict binding affinities to target proteins such as:

• Cyclooxygenase (COX) enzymes.

• Lipoxygenase (LOX) enzymes.
  Such studies would help evaluate its therapeutic potential further.

Analytical Characterization

To confirm the structure and purity of the compound, standard analytical techniques are employed:

Technique	Purpose
NMR Spectroscopy	Confirm chemical shifts of protons and carbons (e.g., aromatic vs aliphatic regions).
Mass Spectrometry	Verify molecular weight and fragmentation pattern.
IR Spectroscopy	Identify functional groups (e.g., C=O stretch at ~1700 cm⁻¹).
X-ray Crystallography	Determine exact molecular geometry and packing in the crystal state.

Comparative Analysis

Below is a comparison of similar compounds with hydrazide or succinimide functionalities:

Compound Name	Activity	Structural Similarity
N-(4-bromophenyl)thiazol-2-yl derivatives	Antimicrobial	Contains halogenated aromatic rings and amides.
Succinimide-based anti-inflammatory agents	Anti-inflammatory	Shares succinimide core.
Dichlorophenyl-pyrazole derivatives	Enzyme inhibitors	Contains dichlorophenyl moiety.

Research Outlook

Further research into this compound could focus on:

• Biological Testing:

  • Evaluate antimicrobial, anti-inflammatory, or anticancer activities.

  • Test against specific bacterial or fungal strains.

• Structure-Activity Relationship (SAR):

  • Modify substituents (e.g., halogens) to enhance potency or selectivity.

• Toxicity Studies:

  • Assess cytotoxicity and pharmacokinetics for potential drug development.

• Docking and Simulation:

  • Perform molecular docking studies to identify binding affinities to target proteins.

This comprehensive analysis provides a foundational understanding of the compound's structure, synthesis, and potential applications in medicinal chemistry and related fields.